Cas no 7468-36-2 ((2E)-N-methyl-3-phenyl-N-[(2E)-3-phenylprop-2-en-1-yl]prop-2-en-1-amine)

• Product Name: (2E)-N-methyl-3-phenyl-N-[(2E)-3-phenylprop-2-en-1-yl]prop-2-en-1-amine
• CAS No: 7468-36-2
• MF: C₁₉H₂₂ClN
• MW: 299.837684154511
• CID: 979838
• PubChem ID: 54601704
• Update Time: 2025-04-19

(2E)-N-methyl-3-phenyl-N-[(2E)-3-phenylprop-2-en-1-yl]prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• (2E)-N-methyl-3-phenyl-N-[(2E)-3-phenylprop-2-en-1-yl]prop-2-en-1-amine
• (Z)-N-methyl-3-phenyl-N-[(E)-3-phenylprop-2-enyl]prop-2-en-1-amine,hydrochloride
• NSC400773
• NSC-400773
• (2Z)-N-Methyl-3-phenyl-N-[(2E)-3-phenylprop-2-en-1-yl]prop-2-en-1-amine--hydrogen chloride (1/1)
• 7468-36-2
• DTXSID90713192

• Inchi： 1S/C19H21N.ClH/c1-20(16-8-14-18-10-4-2-5-11-18)17-9-15-19-12-6-3-7-13-19;/h2-15H,16-17H2,1H3;1H/b14-8-,15-9+;
• InChI Key： DZZDJEGHYLJCRI-JIGUPSCPSA-N
• SMILES： Cl.N(C)(C/C=C/C1C=CC=CC=1)C/C=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.16753
• Monoisotopic Mass: 299.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 411.2°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.625
• PSA: 3.24
• LogP: 5.14700